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Compound of Interest

Compound Name: 2-Acetylfuran-d3
Cat. No.: B12366495
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Acetylfuran-
d3. The information presented is primarily based on the non-deuterated form, 2-Acetylfuran, as
specific safety data for the deuterated analog is not extensively available. The toxicological and
safety profiles of deuterated compounds are generally considered to be very similar to their
non-deuterated counterparts. This document is intended to equip researchers, scientists, and
drug development professionals with the necessary information for the safe handling, storage,
and disposal of this compound.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data available for 2-Acetylfuran. This
information is critical for understanding the physical hazards and toxicological properties of the
substance.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CeHeO2 [1112]
Molecular Weight 110.11 g/mol [1]
Colorless to light yellow liquid
Appearance ] i [11[3]
or low melting solid
Melting Point 26-30 °C (79-86 °F)
168-169 °C (334-336 °F) at
Boiling Point 760 mmHg; 67 °C (153 °F) at
10 mmHg
Density 1.098 g/mL at 25 °C
Flash Point 71 °C (159.8 °F)
Insoluble in water; soluble in
Solubility alcohol, dipropylene glycol,
and ethyl ether.
Hazard Classification Statement Source

Acute Oral Toxicity

Toxic if swallowed (Category 2
or 3)

Acute Dermal Toxicity

Toxic in contact with skin

(Category 2 or 3)

Acute Inhalation Toxicity

Fatal if inhaled (Category 2)

Serious Eye Damage/Irritation

Causes serious eye
damagel/irritation (Category 1
or2)

Skin Corrosion/Irritation

Causes skin irritation

Respiratory Irritation

May cause respiratory irritation
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Note: The toxicological data is for 2-Acetylfuran. The deuterated form, 2-Acetylfuran-d3, is
expected to have a similar toxicological profile.

Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological assessment of 2-Acetylfuran or its
deuterated form are not publicly available in the provided search results. The hazard
classifications are based on standardized testing procedures mandated by regulatory bodies.
The general workflows for assessing chemical hazards are outlined below.

Hazard Identification and Handling

2-Acetylfuran is classified as a hazardous substance. It is toxic if swallowed, in contact with
skin, and is fatal if inhaled. It also causes serious eye damage and skin irritation. Therefore,
stringent safety precautions are mandatory when handling this compound.

Personal Protective Equipment (PPE) and Engineering
Controls:

o Ventilation: Work should be conducted in a well-ventilated area or in a fume hood.
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o Skin Protection: Wear compatible chemical-resistant gloves and protective clothing to
prevent skin exposure.

o Respiratory Protection: If working outside a fume hood or in situations with potential for
aerosol generation, wear a NIOSH/MSHA or European Standard EN 149 approved
respirator.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of hazardous
chemicals like 2-Acetylfuran-d3.
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Safe Handling Workflow for Hazardous Chemicals

Preparation

Assess Chemical Hazards
(Review SDS)

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

Prepare & Inspect Work Area
(Fume Hood, Emergency Equipment)

Handling

Conduct Experiment with Caution

:

Decontaminate Work Surfaces & Equipment

Cleanup & Disposal

Dispose of Hazardous Waste
(Follow Institutional Protocols)

:

Store Chemical in a
Designated, Secure Location

Click to download full resolution via product page

Caption: Workflow for safe chemical handling.
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Storage and Stability

Proper storage is crucial to maintain the integrity of 2-Acetylfuran-d3 and to prevent
hazardous situations.

o Storage Conditions: Store in a cool, dry, and well-ventilated area in tightly closed containers.
Some suppliers recommend refrigeration at 2°C - 8°C. The compound should be stored
away from incompatible materials, heat, and light.

» Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents,
and strong bases.

 Stability: 2-Acetylfuran is stable under normal conditions. However, it is combustible and may
form explosive mixtures with air on intense heating.

Emergency Procedures

In case of accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

 Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth.

 Inhalation: If inhaled, remove the person to fresh air and keep comfortable for breathing.
Immediately call a poison center or doctor.

o Skin Contact: In case of skin contact, take off immediately all contaminated clothing and
wash the affected area with plenty of water and soap.

e Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Spill Response Workflow

The following diagram outlines the general procedure for responding to a chemical spill.
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Chemical Spill Response Workflow

Evacuate Immediate Area

l

Alert Supervisor & Safety Personnel

l

Assess the Spill
(Identify Chemical, Estimate Quantity)

l

Don Appropriate PPE

l

Contain the Spill
(Use Absorbent Materials)

l

Clean Up Spill
(Follow Protocol for Specific Chemical)

i

Dispose of Contaminated Materials
as Hazardous Waste

i

Decontaminate the Area

Click to download full resolution via product page

Caption: General workflow for chemical spill response.
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Disposal Considerations

All waste materials containing 2-Acetylfuran-d3 must be treated as hazardous waste and
disposed of in accordance with local, regional, and national regulations. Do not allow the
material to enter drains or waterways.

Conclusion

While 2-Acetylfuran-d3 is a valuable compound in research and development, particularly in
the synthesis of pharmaceuticals, it poses significant health hazards. A thorough understanding
of its safety data and the implementation of rigorous safety protocols are paramount to ensure
the well-being of laboratory personnel and the protection of the environment. Always consult
the most recent Safety Data Sheet from your supplier before use and adhere to all institutional
safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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